Cas no 1864072-37-6 (2-(cycloheptylmethyl)piperidine hydrochloride)

• Product Name: 2-(cycloheptylmethyl)piperidine hydrochloride
• CAS No: 1864072-37-6
• MF: C₁₃H₂₆ClN
• MW: 231.805243015289
• CID: 5720142
• PubChem ID: 86262798
• Update Time: 2025-05-24

2-(cycloheptylmethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864072-37-6
• 2-(cycloheptylmethyl)piperidine hydrochloride
• F2167-1834
• AKOS026747478
• 2-(cycloheptylmethyl)piperidinehydrochloride
• EN300-240950
• 2-(cycloheptylmethyl)piperidine;hydrochloride

• Inchi： 1S/C13H25N.ClH/c1-2-4-8-12(7-3-1)11-13-9-5-6-10-14-13;/h12-14H,1-11H2;1H
• InChI Key： NZDDNYLMQXHJFX-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1CC1CCCCCC1

Computed Properties

• Exact Mass: 231.1753775g/mol
• Monoisotopic Mass: 231.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 199.0±21.8 °C

2-(cycloheptylmethyl)piperidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(cycloheptylmethyl)piperidine hydrochloride

Introduction to 2-(cycloheptylmethyl)piperidine hydrochloride (CAS No. 1864072-37-6)

2-(cycloheptylmethyl)piperidine hydrochloride (CAS No. 1864072-37-6) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the piperidine class, which is widely recognized for its role in drug development due to its ability to modulate biological pathways and interact with various target proteins. The presence of a cycloheptylmethyl substituent enhances its pharmacological potential, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility and stability, which are critical factors for pharmaceutical applications. These attributes make 2-(cycloheptylmethyl)piperidine hydrochloride a promising candidate for further exploration in medicinal chemistry. Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in addressing various therapeutic challenges, including neurological disorders and infectious diseases.

In recent years, researchers have been particularly interested in the pharmacological profile of piperidine-based compounds due to their versatility in binding to biological targets. 2-(cycloheptylmethyl)piperidine hydrochloride has been studied for its potential role in modulating neurotransmitter systems, which could have implications for the treatment of conditions such as depression, anxiety, and cognitive impairments. The cycloheptylmethyl group contributes to the compound's ability to interact with specific enzymes and receptors, thereby influencing cellular signaling pathways.

One of the most compelling aspects of 2-(cycloheptylmethyl)piperidine hydrochloride is its synthetic accessibility. The compound can be readily prepared through well-established chemical methodologies, allowing for scalable production and further derivatization. This ease of synthesis has enabled researchers to explore a wide range of analogs, each with distinct pharmacological properties. Such flexibility is crucial for optimizing drug candidates and improving their efficacy and safety profiles.

The structural features of 2-(cycloheptylmethyl)piperidine hydrochloride also contribute to its potential as a scaffold for drug design. The piperidine ring provides a privileged structure that can be modified to enhance binding affinity and selectivity. Additionally, the cycloheptylmethyl group introduces steric bulk, which can be leveraged to optimize interactions with biological targets. These characteristics make this compound an attractive starting point for developing novel therapeutics.

Recent studies have demonstrated the compound's potential in preclinical models, where it has shown promise in modulating neurotransmitter release and receptor activity. For instance, research has indicated that 2-(cycloheptylmethyl)piperidine hydrochloride may interact with dopamine receptors, potentially making it useful in the treatment of neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier suggests that it could be an effective candidate for central nervous system (CNS) therapies.

The compound's stability under various conditions has also been a focus of investigation. Studies have shown that 2-(cycloheptylmethyl)piperidine hydrochloride maintains its integrity during storage and formulation processes, which is essential for ensuring the efficacy of pharmaceutical products. This stability is attributed to the hydrochloride salt form, which enhances the compound's resistance to degradation.

From a chemical biology perspective, 2-(cycloheptylmethyl)piperidine hydrochloride offers insights into the mechanisms underlying drug action. Its interaction with biological targets provides a framework for understanding how small molecules can modulate physiological processes. This knowledge is invaluable for designing drugs that are not only effective but also well-tolerated by patients.

The synthesis and characterization of 2-(cycloheptylmethyl)piperidine hydrochloride have also contributed to advancements in analytical chemistry techniques. Methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and study its behavior in different environments. These techniques provide critical data for optimizing drug candidates and ensuring their quality.

In conclusion, 2-(cycloheptylmethyl)piperidine hydrochloride (CAS No. 1864072-37-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for piperidine derivatives, compounds like this one will play a crucial role in shaping the future of medicine.